Cas no 2287333-75-7 (6-bromo-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole)

• Product Name: 6-bromo-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole
• CAS No: 2287333-75-7
• MF: C₁₂H₁₅BrN₄
• MW: 295.178301095963
• CID: 5880107
• PubChem ID: 165741879
• Update Time: 2025-05-19

6-bromo-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287333-75-7
• 6-bromo-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole
• EN300-6749252

• Inchi： 1S/C12H15BrN4/c1-16-5-4-9(7-16)8-17-12-6-10(13)2-3-11(12)14-15-17/h2-3,6,9H,4-5,7-8H2,1H3
• InChI Key： DATFPUKBGWAFEB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(CC1CN(C)CC1)N=N2

Computed Properties

• Exact Mass: 294.04801g/mol
• Monoisotopic Mass: 294.04801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34Ų

Additional information on 6-bromo-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole

Introduction to 6-bromo-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole (CAS No: 2287333-75-7)

6-bromo-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 2287333-75-7, belongs to the benzotriazole class of molecules, which are well-documented for their diverse biological activities. The presence of a bromine substituent and a 1-methylpyrrolidin-3-ylmethyl side chain enhances its potential as a building block in drug discovery and development.

The benzotriazole core is a heterocyclic aromatic ring system that exhibits notable stability and reactivity, making it a valuable scaffold for medicinal chemists. The bromine atom at the 6-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex pharmaceuticals. Additionally, the N-methylpyrrolidine moiety contributes to the compound's solubility and bioavailability, critical factors in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of benzotriazole derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that modifications within this scaffold can lead to compounds with antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 6-bromo-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole positions it as a promising candidate for further exploration in these areas.

In the realm of oncology research, benzotriazole-based molecules have shown promise in inhibiting key enzymes and pathways involved in tumor growth and metastasis. The bromine substituent on 6-bromo-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole allows for selective binding to target proteins, potentially minimizing off-target effects. This selectivity is crucial for developing drugs with improved efficacy and reduced toxicity.

The 1-methylpyrrolidinyl group is another critical feature that influences the pharmacokinetic profile of this compound. Pyrrolidine derivatives are known to enhance metabolic stability and reduce renal clearance, thereby prolonging the half-life of administered drugs. This characteristic makes 6-bromo-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole an attractive candidate for oral formulations.

Current research is exploring the potential of this compound as an intermediate in synthesizing novel therapeutics. By leveraging its reactive sites—such as the bromine atom for cross-coupling reactions—the compound can be incorporated into larger molecular frameworks designed to interact with specific biological targets. This modular approach is increasingly favored in drug discovery due to its flexibility and scalability.

The synthesis of 6-bromo-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a benzotriazole precursor followed by functionalization at the 6-position with a bromine atom. Subsequent introduction of the 1-methylpyrrolidinylmethyl group completes the structure. Each step must be meticulously controlled to ensure high yield and purity, which are essential for subsequent biological evaluation.

In conclusion,6-bromo-1-[ ( 1 -methylpyrrolidin -3 -yl )methyl ] - 1 H - 1 , 2 , 3 -benzotriazole (CAS No: 2287333 -75 -7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for drug development across multiple therapeutic areas. As research continues to uncover new applications for benzotriazole derivatives,this compound is poised to play a pivotal role in shaping future treatments.